Cas no 303148-95-0 (1-[(3,4-DICHLOROBENZYL)OXY]-6-NITRO-2-PHENYL-1H-1,3-BENZIMIDAZOLE)
1-[(3,4-DICHLOROBENZYL)OXY]-6-NITRO-2-PHENYL-1H-1,3-BENZIMIDAZOLE Chemical and Physical Properties
Names and Identifiers
-
- 1-[(3,4-DICHLOROBENZYL)OXY]-6-NITRO-2-PHENYL-1H-1,3-BENZIMIDAZOLE
- 1-[(3,4-dichlorophenyl)methoxy]-6-nitro-2-phenyl-1H-1,3-benzodiazole
- 1H-Benzimidazole, 1-[(3,4-dichlorophenyl)methoxy]-6-nitro-2-phenyl-
-
- Inchi: 1S/C20H13Cl2N3O3/c21-16-8-6-13(10-17(16)22)12-28-24-19-11-15(25(26)27)7-9-18(19)23-20(24)14-4-2-1-3-5-14/h1-11H,12H2
- InChI Key: HDMJUBQLAIKVHB-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC=C2)N(OCC2=CC=C(Cl)C(Cl)=C2)C2=CC([N+]([O-])=O)=CC=C2N=1
1-[(3,4-DICHLOROBENZYL)OXY]-6-NITRO-2-PHENYL-1H-1,3-BENZIMIDAZOLE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1671486-1mg |
1-((3,4-Dichlorobenzyl)oxy)-6-nitro-2-phenyl-1H-benzo[d]imidazole |
303148-95-0 | 98% | 1mg |
¥464 | 2023-04-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1671486-2mg |
1-((3,4-Dichlorobenzyl)oxy)-6-nitro-2-phenyl-1H-benzo[d]imidazole |
303148-95-0 | 98% | 2mg |
¥536 | 2023-04-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1671486-5mg |
1-((3,4-Dichlorobenzyl)oxy)-6-nitro-2-phenyl-1H-benzo[d]imidazole |
303148-95-0 | 98% | 5mg |
¥661 | 2023-04-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1671486-10mg |
1-((3,4-Dichlorobenzyl)oxy)-6-nitro-2-phenyl-1H-benzo[d]imidazole |
303148-95-0 | 98% | 10mg |
¥924 | 2023-04-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1671486-20mg |
1-((3,4-Dichlorobenzyl)oxy)-6-nitro-2-phenyl-1H-benzo[d]imidazole |
303148-95-0 | 98% | 20mg |
¥1083 | 2023-04-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1671486-25mg |
1-((3,4-Dichlorobenzyl)oxy)-6-nitro-2-phenyl-1H-benzo[d]imidazole |
303148-95-0 | 98% | 25mg |
¥1100 | 2023-04-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1671486-50mg |
1-((3,4-Dichlorobenzyl)oxy)-6-nitro-2-phenyl-1H-benzo[d]imidazole |
303148-95-0 | 98% | 50mg |
¥1391 | 2023-04-05 | |
| Ambeed | A884063-1g |
1-[(3,4-Dichlorophenyl)methoxy]-6-nitro-2-phenyl-1H-1,3-benzodiazole |
303148-95-0 | 90% | 1g |
$350.0 | 2024-07-28 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00874798-1g |
1-[(3,4-Dichlorophenyl)methoxy]-6-nitro-2-phenyl-1H-1,3-benzodiazole |
303148-95-0 | 90% | 1g |
¥2401.0 | 2023-03-30 | |
| Key Organics Ltd | 11F-344S-1MG |
1-[(3,4-dichlorobenzyl)oxy]-6-nitro-2-phenyl-1H-1,3-benzimidazole |
303148-95-0 | >90% | 1mg |
£28.00 | 2025-02-09 |
1-[(3,4-DICHLOROBENZYL)OXY]-6-NITRO-2-PHENYL-1H-1,3-BENZIMIDAZOLE Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 1-[(3,4-DICHLOROBENZYL)OXY]-6-NITRO-2-PHENYL-1H-1,3-BENZIMIDAZOLE
1-[(3,4-DICHLOROBENZYL)OXY]-6-NITRO-2-PHENYL-1H-1,3-BENZIMIDAZOLE: A Comprehensive Overview
The compound 1-[(3,4-DICHLOROBENZYL)OXY]-6-NITRO-2-PHENYL-1H-1,3-BENZIMIDAZOLE (CAS No. 303148-95-0) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzimidazoles, which are known for their versatile properties and wide-ranging uses in fields such as pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a benzimidazole ring system with specific substituents that confer unique chemical and biological properties.
The benzimidazole core of the molecule is a bicyclic structure consisting of a benzene ring fused to an imidazole ring. The imidazole ring is further substituted with a nitro group at the 6-position and a phenyl group at the 2-position. Additionally, the molecule features a (3,4-dichlorobenzyl)oxy group attached to the nitrogen atom at position 1 of the benzimidazole ring. These substituents play a crucial role in determining the compound's reactivity, stability, and biological activity.
Recent studies have highlighted the importance of benzimidazoles in drug discovery due to their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The presence of electron-withdrawing groups such as the nitro group and dichlorobenzyl oxy group in this compound enhances its ability to participate in hydrogen bonding and other non-covalent interactions, making it a promising candidate for therapeutic applications.
In terms of synthesis, 1-[(3,4-DICHLOROBENZYL)OXY]-6-NITRO-2-PHENYL-1H-1,3-BENZIMIDAZOLE can be prepared through a variety of methods, including condensation reactions involving o-amino phenol derivatives and aldehyde or ketone precursors. The choice of synthetic route depends on the availability of starting materials and the desired level of purity in the final product. Researchers have explored green chemistry approaches to optimize the synthesis process, reducing environmental impact while maintaining high yields.
The chemical stability of this compound is influenced by its substituents. The nitro group at position 6 contributes to increased stability due to its electron-withdrawing nature, while the dichlorobenzyl oxy group enhances solubility in organic solvents. These properties make the compound suitable for use in organic synthesis as an intermediate or building block for more complex molecules.
From an application standpoint, this compound has shown potential in several areas. In pharmaceutical research, it has been investigated for its anti-inflammatory and anticancer properties. Preclinical studies suggest that it may inhibit key enzymes involved in inflammation pathways and exhibit cytotoxic effects against cancer cells without significantly affecting normal cells.
In agrochemicals, benzimidazoles are well-known for their fungicidal activity. This compound's structure suggests that it could be effective against a broad spectrum of fungal pathogens due to its ability to disrupt fungal cell wall synthesis or membrane integrity.
The environmental impact of this compound has also been studied to ensure its safe use and disposal. Research indicates that under certain conditions, it undergoes biodegradation by microbial action, reducing its persistence in the environment.
In conclusion, 1-[(3,4-DICHLOROBENZYL)OXY]-6-NITRO-2-PHENYL-1H-1,3-BENZIMIDAZOLE (CAS No. 303148-95-0) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in drug discovery and materials science.
303148-95-0 (1-[(3,4-DICHLOROBENZYL)OXY]-6-NITRO-2-PHENYL-1H-1,3-BENZIMIDAZOLE) Related Products
- 691352-91-7(Ethanol, 2-[(6-nitro-2-phenyl-1H-benzimidazol-1-yl)oxy]-)
- 691353-69-2(1H-Benzimidazole, 1-methoxy-6-nitro-2-phenyl-)
- 282523-56-2(1-(Benzyloxy)-6-nitro-2-phenyl-1H-1,3-benzimidazole)
- 49854-44-6(1H-Benzimidazole, 1-methoxy-2-(4-nitrophenyl)-)
- 691353-23-8(Acetonitrile, [(6-nitro-2-phenyl-1H-benzimidazol-1-yl)oxy]-)
- 338786-91-7(1-[(3,4-Dichlorobenzyl)oxy]-2-phenyl-1H-1,3-benzimidazole)
- 303149-31-7(2-(3-Chlorophenyl)-1-[(2,4-dichlorobenzyl)oxy]-6-nitro-1H-1,3-benzimidazole)
- 691352-90-6(1H-BENZIMIDAZOLE, 6-NITRO-2-PHENYL-1-PROPOXY-)
- 338791-24-5(1-[(3-Chlorobenzyl)oxy]-2-(4-chlorophenyl)-1H-1,3-benzimidazole)
- 691353-24-9(ETHANAMINE, 2-[(6-NITRO-2-PHENYL-1H-BENZIMIDAZOL-1-YL)OXY]-)